Cas no 65146-61-4 (4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride)

• Product Name: 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride
• CAS No: 65146-61-4
• MF: C₉H₉ClN₄O₂
• MW: 240.64636015892
• MDL: MFCD29763444
• CID: 5248647
• PubChem ID: 13012258
• Update Time: 2026-03-09

4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(4-Nitrophenyl)-1H-imidazol-2-amine
• hydrochloride
• 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride

• MDL： MFCD29763444
• Inchi： 1S/C9H8N4O2.ClH/c10-9-11-5-8(12-9)6-1-3-7(4-2-6)13(14)15;/h1-5H,(H3,10,11,12);1H
• InChI Key： ABWAHBKEQOGISB-UHFFFAOYSA-N
• SMILES： NC1NC=C(C2C=CC(N(=O)=O)=CC=2)N=1.Cl

Additional information on 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride

Recent Advances in the Study of 4-(4-Nitrophenyl)-1H-imidazol-2-amine Hydrochloride (CAS: 65146-61-4)

4-(4-Nitrophenyl)-1H-imidazol-2-amine hydrochloride (CAS: 65146-61-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its imidazole core and nitrophenyl substituent, has shown potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery.

One of the key areas of research has been the optimization of synthetic routes for 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves the scalability and purity of the compound. This advancement is critical for further pharmacological evaluations and potential industrial applications.

In terms of biological activity, recent findings suggest that 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride exhibits inhibitory effects on specific kinase enzymes involved in inflammatory pathways. A 2024 study in Biochemical Pharmacology highlighted its potential as an anti-inflammatory agent, with in vitro assays showing significant reduction in pro-inflammatory cytokine production. These results position the compound as a promising candidate for the development of new anti-inflammatory drugs.

Additionally, computational studies have explored the binding interactions of 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride with various biological targets. Molecular docking simulations revealed strong affinity for the ATP-binding site of certain kinases, which aligns with its observed inhibitory activity. These insights are valuable for structure-activity relationship (SAR) studies aimed at designing more potent derivatives.

Despite these promising findings, challenges remain in the clinical translation of 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further optimization to enhance its metabolic stability. Ongoing research is focused on derivatization strategies to address these limitations while maintaining its therapeutic efficacy.

In conclusion, 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride (CAS: 65146-61-4) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis, biological evaluation, and computational modeling have provided a solid foundation for future studies. Continued research efforts are expected to unlock its full therapeutic potential, particularly in the treatment of inflammatory diseases and other kinase-related disorders.